Cas no 2229386-75-6 (tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate
• CAS No: 2229386-75-6
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6595262
• PubChem ID: 165651614
• Update Time: 2025-06-12

tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate
• tert-butyl N-[1-(1-hydroxycyclopropyl)-3-methylbutan-2-yl]carbamate
• 2229386-75-6
• EN300-1873213

• Inchi： 1S/C13H25NO3/c1-9(2)10(8-13(16)6-7-13)14-11(15)17-12(3,4)5/h9-10,16H,6-8H2,1-5H3,(H,14,15)
• InChI Key： KZXCDSMNSMBXNF-UHFFFAOYSA-N
• SMILES： OC1(CC(C(C)C)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate

Introduction to Tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate (CAS No. 2229386-75-6)

Tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate, with the CAS number 2229386-75-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structure, has been the subject of numerous studies due to its potential applications in drug development and biochemical research.

The molecular structure of tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate consists of a carbamate functional group attached to a tert-butyl group, which is further linked to a 1-hydroxycyclopropyl moiety and a 3-methylbutan-2-yl chain. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis and a promising candidate for various biochemical applications.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the hydroxycyclopropyl group in tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate adds an additional layer of complexity, making it an intriguing subject for further investigation.

One of the most notable applications of this compound is in the field of drug development. Researchers have been exploring its potential as a precursor in the synthesis of novel therapeutic agents. The structural features of tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate suggest that it could be modified to produce compounds with enhanced bioavailability and reduced toxicity. This has led to several studies aimed at optimizing its chemical properties for pharmaceutical use.

Furthermore, the compound has shown promise in biochemical research, particularly in the study of enzyme inhibition and receptor binding. The hydroxycyclopropyl group is known to interact with biological targets in unique ways, which could lead to the development of new drugs targeting specific enzymes or receptors. This has sparked interest among researchers who are looking for novel ways to modulate biological pathways.

The synthesis of tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate is another area of active research. The complex structure of this compound presents challenges in terms of synthetic methodology. However, advances in organic chemistry have made it possible to synthesize such compounds with high precision and yield. Researchers have been exploring various synthetic routes to optimize the production process, making it more efficient and cost-effective.

In addition to its pharmaceutical applications, tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate has potential uses in agrochemicals and specialty chemicals. Its unique structural features make it a valuable intermediate in the synthesis of compounds that can be used as pesticides, herbicides, or fungicides. These applications are particularly important in the context of sustainable agriculture, where there is a growing demand for environmentally friendly solutions.

The latest research on tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate has revealed several interesting findings. One study demonstrated its effectiveness as an intermediate in the synthesis of novel antiviral agents. The compound's ability to interact with viral enzymes suggests that it could be modified to produce drugs that are effective against a wide range of viruses.

Another study focused on the biochemical properties of this compound, particularly its interaction with enzymes involved in metabolic pathways. The findings suggest that tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate could be used to develop drugs that target specific metabolic disorders. This has significant implications for the treatment of diseases such as diabetes and obesity.

The compound's potential as a catalyst or co-catalyst in organic reactions is also an area of interest. Researchers have been exploring its role in various catalytic processes, including asymmetric synthesis and polymerization reactions. The unique electronic properties of tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-ylcarbamate make it an attractive candidate for these applications.

In conclusion, tert-butyl N-1-(1-hydroxycyclopropyl)-3-methylbutan-2-yle carbamate (CAS No. 2229386756) is a multifaceted compound with numerous potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its complex structure and unique functional groups make it a valuable intermediate in organic synthesis and a promising candidate for further research and development.